Cas no 42414-19-7 (N-2-Naphthyl-3-oxobutanamide)
N-2-Naphthyl-3-oxobutanamide structure
Product Name:N-2-Naphthyl-3-oxobutanamide
CAS No:42414-19-7
MF:C14H13NO2
MW:227.258523702621
MDL:MFCD01001280
CID:928097
PubChem ID:296093
Update Time:2025-04-19
N-2-Naphthyl-3-oxobutanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(Naphthalen-2-yl)-3-oxobutanamide
- N-naphthalen-2-yl-3-oxobutanamide
- NSC165883
- AKOS000165525
- N-(2-Naphthyl)acetoacetamide
- 42414-19-7
- CHEMBRDG-BB 6084045
- CBMicro_010011
- CHEMBL1330594
- N-(2-Naphthyl)-3-oxobutanamide #
- SCHEMBL9291930
- DB-371184
- NCIStruc1_000884
- SMR000528695
- SR-01000227079-1
- NCGC00014465-02
- NCIStruc2_000820
- NSC-165883
- CB12891
- NCGC00014465
- SMSF0013685
- SJZXYYGWOBQVKI-UHFFFAOYSA-N
- BIM-0009946.P001
- BS-37767
- N-(2-Naphthyl)-3-oxobutanamide
- NCI165883
- CCG-38077
- NCI60_001280
- NCGC00097570-01
- DTXSID90304483
- MLS000756355
- MFCD01001280
- HMS2885O08
- SR-01000227079
- N-2-naphthyl-3-oxobutanamide
- N-2-Naphthyl-3-oxobutanamide
-
- MDL: MFCD01001280
- Inchi: 1S/C14H13NO2/c1-10(16)8-14(17)15-13-7-6-11-4-2-3-5-12(11)9-13/h2-7,9H,8H2,1H3,(H,15,17)
- InChI Key: SJZXYYGWOBQVKI-UHFFFAOYSA-N
- SMILES: O=C(CC(C)=O)NC1C=CC2C=CC=CC=2C=1
Computed Properties
- Exact Mass: 227.094628657g/mol
- Monoisotopic Mass: 227.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 471.5±28.0 °C at 760 mmHg
- Flash Point: 198.9±24.2 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
N-2-Naphthyl-3-oxobutanamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-2-Naphthyl-3-oxobutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB219987-1 g |
N-2-Naphthyl-3-oxobutanamide; 95% |
42414-19-7 | 1g |
€128.10 | 2023-02-22 | ||
| abcr | AB219987-5 g |
N-2-Naphthyl-3-oxobutanamide; 95% |
42414-19-7 | 5g |
€365.50 | 2023-02-22 | ||
| TRC | N926603-50mg |
N-2-Naphthyl-3-oxobutanamide |
42414-19-7 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N926603-100mg |
N-2-Naphthyl-3-oxobutanamide |
42414-19-7 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N926603-500mg |
N-2-Naphthyl-3-oxobutanamide |
42414-19-7 | 500mg |
$ 80.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1248132-5g |
N-2-naphthyl-3-oxobutanamide |
42414-19-7 | 95% | 5g |
$315 | 2024-06-06 | |
| abcr | AB219987-1g |
N-2-Naphthyl-3-oxobutanamide, 95%; . |
42414-19-7 | 95% | 1g |
€137.20 | 2025-02-15 | |
| abcr | AB219987-5g |
N-2-Naphthyl-3-oxobutanamide, 95%; . |
42414-19-7 | 95% | 5g |
€381.90 | 2025-02-15 | |
| 1PlusChem | 1P00C6L2-1g |
N-2-naphthyl-3-oxobutanamide |
42414-19-7 | 95% | 1g |
$72.00 | 2025-02-25 | |
| 1PlusChem | 1P00C6L2-5g |
N-2-naphthyl-3-oxobutanamide |
42414-19-7 | 95% | 5g |
$240.00 | 2025-02-25 |
N-2-Naphthyl-3-oxobutanamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
42414-19-7 (N-2-Naphthyl-3-oxobutanamide) Related Products
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- 24731-73-5(N,N'-(1,4-Phenylene)bis(acetoacetamide))
- 345950-01-8(Butanamide,N,N'-1,4-phenylenebis[3-oxo-, homopolymer (9CI))
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- 59472-11-6(Hexanamide, 6-amino-N-2-naphthalenyl-, monohydrochloride)
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